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Introduction
Reversan (also known as CBLC4H10) is a potent, selective, and non-toxic inhibitor of

Multidrug Resistance-Associated Protein 1 (MRP1 or ABCC1) and P-glycoprotein (P-gp or

ABCB1).[1][2] These ATP-binding cassette (ABC) transporters are frequently overexpressed in

cancer cells, leading to the efflux of chemotherapeutic agents and subsequent multidrug

resistance (MDR).[2][3] Reversan has been shown to reverse this resistance, thereby

sensitizing cancer cells to conventional chemotherapy.[3] These application notes provide

detailed protocols for utilizing Reversan in cell culture experiments to study and overcome

MDR.

Mechanism of Action
MRP1 and P-gp are transmembrane proteins that act as ATP-dependent efflux pumps.[3] They

recognize and transport a wide range of substrates, including many clinically important

anticancer drugs such as vinca alkaloids, anthracyclines, and etoposide.[3] This active

transport lowers the intracellular concentration of the chemotherapeutic agent, reducing its

efficacy. Reversan inhibits the function of these pumps, leading to increased intracellular drug

accumulation and enhanced cytotoxicity of the chemotherapeutic agent.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.selleckchem.com/products/reversan.html
https://www.researchgate.net/figure/A-simplified-schematic-diagram-of-ABC-transporter-overexpression-leading-to-drug_fig4_375630871
https://pmc.ncbi.nlm.nih.gov/articles/PMC2746061/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2746061/
https://www.benchchem.com/product/b135888#protocol-for-using-reversan-in-cell-culture-experiments
https://www.benchchem.com/product/b135888#protocol-for-using-reversan-in-cell-culture-experiments
https://www.benchchem.com/product/b135888#protocol-for-using-reversan-in-cell-culture-experiments
https://www.benchchem.com/product/b135888#protocol-for-using-reversan-in-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

